Cas no 81269-17-2 (N-[4-[chloro(phenyl)methyl]sulfonylphenyl]acetamide)

• Product name: N-[4-[chloro(phenyl)methyl]sulfonylphenyl]acetamide
• CAS No: 81269-17-2
• MF: C₁₅H₁₄ClNO₃S
• MW: 323.79500
• CID: 986585
• PubChem ID: 269650

N-[4-[chloro(phenyl)methyl]sulfonylphenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[chloro(phenyl)methyl]sulfonylphenyl]acetamide
• n-(4-{[chloro(phenyl)methyl]sulfonyl}phenyl)acetamide
• NSC-111098
• N-(4-([Chloro(phenyl)methyl]sulfonyl)phenyl)acetamide #
• NSC111098
• ZAIRAAJFPBLLFW-UHFFFAOYSA-N
• 4-Acetamidophenyl-.alpha.-chlorobenzyl sulfone
• DTXSID40296703
• 81269-17-2
• DS-002295
• N-[4-(chloro-phenyl-methyl)sulfonylphenyl]acetamide

• Inchi： InChI=1S/C15H14ClNO3S/c1-11(18)17-13-7-9-14(10-8-13)21(19,20)15(16)12-5-3-2-4-6-12/h2-10,15H,1H3,(H,17,18)
• InChI Key： ZAIRAAJFPBLLFW-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC=C(C=C1)S(=O)(=O)C(C2=CC=CC=C2)Cl

Computed Properties

• Exact Mass: 323.03800
• Monoisotopic Mass: 323.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.62000
• LogP: 4.51010